Cas no 2138371-00-1 (2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde)

• Product Name: 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde
• CAS No: 2138371-00-1
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD31590358
• CID: 5610920
• PubChem ID: 165476357
• Update Time: 2025-06-16

2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-841910
• 2138371-00-1
• 2-(2-fluoro-3-hydroxyphenyl)benzaldehyde
• 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde

• MDL： MFCD31590358
• Inchi： 1S/C13H9FO2/c14-13-11(6-3-7-12(13)16)10-5-2-1-4-9(10)8-15/h1-8,16H
• InChI Key： BNGXUSRJSNLVML-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=CC=1C=O)O

Computed Properties

• Exact Mass: 216.05865769g/mol
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde

Comprehensive Overview of 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde (CAS No. 2138371-00-1)

2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a fluoro substituent and a hydroxyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing targeted drug delivery systems and fluorescent probes, aligning with the growing demand for precision medicine and diagnostic tools.

The compound's CAS No. 2138371-00-1 ensures precise identification in chemical databases, facilitating global research collaboration. Recent studies highlight its utility in organic synthesis, particularly in constructing heterocyclic scaffolds for antimicrobial and anti-inflammatory agents. This aligns with current trends in green chemistry, as researchers seek sustainable methods to derivatize such aldehydes without heavy metal catalysts. The hydroxyphenyl moiety also enables functionalization via click chemistry, a hot topic in bioconjugation techniques.

From a commercial perspective, 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde addresses the need for high-purity intermediates in agrochemical and OLED industries. Its fluorine atom enhances metabolic stability in drug candidates—a key consideration for pharmaceutical developers tackling issues like drug resistance. Analytical techniques like HPLC-MS and NMR are critical for quality control, reflecting industry emphasis on characterization standards.

Environmental considerations are paramount, and this compound's potential biodegradability is under investigation. Unlike persistent pollutants, its benzaldehyde core may undergo natural degradation, resonating with ESG (Environmental, Social, and Governance) priorities in chemical manufacturing. Startups are exploring its use in bio-based polymers, capitalizing on the hydroxyl group's reactivity for crosslinking eco-friendly materials.

In academic circles, CAS 2138371-00-1 is gaining traction in computational chemistry studies. Molecular docking simulations predict its affinity for enzyme binding sites, supporting rational drug design. This intersects with popular searches about AI in drug discovery, where such compounds serve as test cases for machine learning models predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Safety profiles of fluorinated benzaldehydes are rigorously evaluated, with current data suggesting low acute toxicity. This positions the compound favorably against alternatives in cosmetic preservatives and fragrance synthesis—industries increasingly scrutinized for allergenicity. Regulatory compliance with REACH and FDA guidelines further enhances its market viability.

Future applications may include photodynamic therapy, as the fluoro-hydroxyphenyl structure shows promise in generating reactive oxygen species under light. Such innovations respond to the surge in cancer research queries online. Patent analyses reveal growing IP activity around derivatives of 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde, particularly in kinase inhibitor formulations.

For synthetic chemists, optimizing yield in palladium-catalyzed couplings involving this aldehyde remains a focus. Educational content on reaction scale-up often references such challenges, catering to industrial chemists transitioning from lab to production. The compound's crystalline properties also make it a candidate for X-ray diffraction studies, a technique frequently searched by chemistry students.

In summary, 2-(2-Fluoro-3-hydroxyphenyl)benzaldehyde exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS registry (2138371-00-1) serves as a gateway for researchers exploring structure-activity relationships in fluorinated aromatics. As science advances toward personalized therapeutics and sustainable chemistry, this compound's multifaceted utility ensures its relevance across disciplines.